Cas no 288569-60-8 ((1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate)

• Product Name: (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate
• CAS No: 288569-60-8
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• MDL: MFCD28128904
• CID: 854464
• PubChem ID: 22028201
• Update Time: 2025-11-02

(1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate
• 1-cyanocyclopropyl4-methylbenzenesulfonate
• 1-[[[(4-methylphenyl)sulfonyl]oxy]methyl]Cyclopropanecarbonitrile
• CS-0153016
• SCHEMBL1771225
• ZIGSROJSFJRBBT-UHFFFAOYSA-N
• DA-30046
• F14616
• SY046081
• DS-19137
• 288569-60-8
• toluene-4-sulfonic acid 1-cyano-cyclopropylmethyl ester
• Cyclopropanecarbonitrile, 1-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-
• (1-cyanocyclopropyl)methyl4-methylbenzenesulfonate
• MFCD28128904
• AKOS027460636

• MDL： MFCD28128904
• Inchi： 1S/C12H13NO3S/c1-10-2-4-11(5-3-10)17(14,15)16-9-12(8-13)6-7-12/h2-5H,6-7,9H2,1H3
• InChI Key： ZIGSROJSFJRBBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(C#N)CC1

Computed Properties

• Exact Mass: 251.06161445g/mol
• Monoisotopic Mass: 251.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Boiling Point: 432.0±18.0℃ at 760 mmHg

(1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD625731)

Additional information on (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate

Comprehensive Guide to (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate (CAS No. 288569-60-8)

(1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate (CAS No. 288569-60-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanocyclopropyl group and a tosylate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in modern chemistry.

The compound’s molecular formula is C₁₂H₁₃NO₃S, with a molecular weight of 251.30 g/mol. Its cyanocyclopropyl group enhances reactivity, enabling it to participate in various coupling reactions, while the tosylate group acts as an excellent leaving group in nucleophilic substitution reactions. This dual functionality has led to its adoption in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and agrochemical intermediates. Recent trends show increased interest in sustainable synthesis routes for such compounds, aligning with the global push for greener chemistry.

One of the most searched topics related to (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate is its role in medicinal chemistry. The compound serves as a key building block for heterocyclic compounds, which are pivotal in designing drugs targeting neurological and metabolic disorders. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening applications, a hot topic in AI-driven drug discovery.

From an industrial perspective, the demand for (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate is rising due to its utility in crop protection chemicals. Its derivatives exhibit herbicidal and fungicidal properties, addressing the agricultural sector’s need for eco-friendly pest control solutions. Searches for scalable production techniques and cost-effective purification methods highlight the compound’s commercial relevance. Innovations in continuous flow chemistry have further optimized its synthesis, reducing waste and improving yields.

Safety and handling of (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate are also frequently queried topics. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to prevent hydrolysis. Researchers often seek guidance on compatibility with common reagents and analytical techniques (e.g., HPLC, NMR) for quality control. The compound’s compatibility with microwave-assisted synthesis—a trending lab technique—has also garnered attention.

In summary, (1-Cyanocyclopropyl)methyl 4-methylbenzenesulfonate (CAS No. 288569-60-8) bridges academic research and industrial applications, driven by its versatility in organic synthesis and alignment with green chemistry principles. Its prominence in drug discovery and agrochemical innovation ensures continued interest, making it a staple in modern chemical inventories.